Cas no 1935377-17-5 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 1935377-17-5
• MDL: MFCD30476067
• CID: 4630385
• PubChem ID: 124251760
• Update Time: 2025-05-24

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride

• MDL： MFCD30476067

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride

Introduction to 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1935377-17-5)

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1935377-17-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this compound, particularly its 1,3-dioxo-2,3-dihydro-1H-isoindol core and the presence of a sulfonyl chloride functional group, contribute to its unique reactivity and potential applications in synthetic chemistry and drug discovery.

The sulfonyl chloride moiety in the molecular structure of this compound is a well-known reactive group that facilitates various chemical transformations. It is widely utilized in the synthesis of sulfonamides, which are a class of compounds with diverse pharmacological properties. The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is also of particular interest due to its presence in several bioactive natural products and pharmacologically relevant molecules. This structural motif has been implicated in various biological processes, including enzyme inhibition and receptor binding, making it a valuable scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new drugs. Among these, isoindole derivatives have shown considerable promise due to their ability to interact with biological targets in unique ways. The compound 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride represents an intriguing example of how structural modifications can enhance biological activity. Its synthesis involves careful consideration of reaction conditions and reagent selection to ensure high yield and purity.

In the context of drug discovery, the reactivity of the sulfonyl chloride group allows for the facile introduction of this moiety into other molecules through nucleophilic substitution reactions. This property makes it particularly useful for generating libraries of sulfonamide derivatives for high-throughput screening. Additionally, the 1,3-dioxo-2,3-dihydro-1H-isoindol core can be further functionalized to explore different pharmacophoric spaces. Such modifications are crucial for optimizing potency and selectivity against specific biological targets.

The synthesis of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride typically involves multi-step organic transformations starting from readily available precursors. Key steps include cyclization reactions to form the isoindole ring system followed by sulfonylation using chlorosulfonic acid or equivalent reagents. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing the number of synthetic steps and improving overall yields.

From a computational chemistry perspective, understanding the electronic properties and molecular interactions of this compound is essential for rational drug design. Molecular modeling studies have been employed to explore how modifications to the sulfonyl chloride group or the 1,3-dioxo-2,3-dihydro-1H-isoindol core can influence binding affinity and selectivity. These studies often involve docking simulations against known protein targets to identify potential binding modes and optimize lead structures.

The pharmacological potential of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2,2-dimethylpropane-1-sulfonyl chloride has been explored in several preclinical studies. Initial findings suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. While further research is needed to fully elucidate its therapeutic profile, these preliminary results underscore its significance as a lead compound for future drug development efforts.

In conclusion,3-(1,3-dioxo - 23 - dihydro - 11 H - isoindole - 22 yl) - 22 ,22 dimethylpropane - 11 sulfonyl chloride (CAS No. 19 35 377 - 17 - 5) is a structurally complex and biologically relevant molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for generating novel therapeutic agents. Ongoing studies continue to uncover new insights into its reactivity and biological activity, further solidifying its position as a valuable asset in medicinal chemistry endeavors.